N-(2-fluorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-1,5-diphenyltriazole-4-carboxamide
• InChI: InChI=1S/C21H15FN4O/c22-17-13-7-8-14-18(17)23-21(27)19-20(15-9-3-1-4-10-15)26(25-24-19)16-11-5-2-6-12-16/h1-14H,(H,23,27)
• InChI Key: TXTADKWFBJQHCA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=NN2C3=CC=CC=C3)C(=O)NC4=CC=CC=C4F
• Molecular Formula: C21H15FN4O
• Molecular Weight: 358.4 g/mol

Description

“N-(2-fluorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide” is a complex organic compound. It contains a fluorophenyl group, a diphenyl group, and a triazole group, which are common in many pharmaceuticals and agrochemicals due to their unique biological properties.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques like X-ray diffraction and computational methods like density functional theory (DFT) and Hartree-Fock (HF) calculations.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve the formation of new bonds and the breaking of old ones. These reactions can be influenced by various factors such as temperature, pressure, and the presence of catalysts.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be influenced by factors such as their molecular structure and the presence of functional groups. These properties can include things like solubility, melting point, and reactivity.

Scientific Research Applications

Molecular Structure Analysis

The molecular structure and physico-chemical properties of this compound have been investigated using techniques like single-crystal X-ray determination and quantum chemical studies. Such analyses are crucial for understanding the compound’s interactions at the atomic level and can guide the design of more effective drugs.

Chemical Reactivity Descriptors

N-(2-fluorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide: has been characterized by its chemical reactivity descriptors, such as chemical hardness, softness, and electronegativity. These parameters are essential for predicting how the compound will react with other molecules, which is valuable in drug design and synthesis.

Schiff Base Derivatives Synthesis

The compound is used as a starting material in the synthesis of Schiff base derivatives, which have applications ranging from pharmaceuticals to industrial dyes and pigments. Schiff bases are known for their metal binding abilities and diverse biological activities, making them versatile in various chemical applications.

Mechanism of Action

The mechanism of action of similar compounds often involves interactions with biological targets. For example, some compounds can inhibit certain enzymes or interact with receptors, leading to a biological response.

Safety and Hazards

Similar compounds can pose various safety hazards. For example, they can be harmful if swallowed or in contact with skin, and they can cause severe skin burns and eye damage.

Future Directions

The future research directions for similar compounds often involve exploring their potential uses in various fields such as medicine and agriculture, as well as studying their properties and interactions with other substances.